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Cat. No.: B1206500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isopentyl octanoate (also known as isoamyl octanoate) is a fatty acid ester with the chemical

formula C₁₃H₂₆O₂. It is formed from the condensation of isopentyl alcohol and octanoic acid.

Characterized by its distinct fruity aroma, this compound is utilized as a flavoring agent in the

food and beverage industry and as a fragrance ingredient in cosmetics and personal care

products.[1][2] This technical guide provides a comprehensive overview of its chemical

structure, physicochemical properties, a representative synthesis protocol, and relevant safety

information.

Chemical Structure and Identifiers
Isopentyl octanoate is the ester resulting from the formal condensation of the hydroxyl group

of isopentyl alcohol (3-methyl-1-butanol) with the carboxyl group of octanoic acid (caprylic

acid).[3]

Table 1: Chemical Identifiers for Isopentyl Octanoate
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Identifier Value Reference

IUPAC Name 3-methylbutyl octanoate [3][4]

Synonyms
Isopentyl octanoate, Isoamyl

octanoate, Isoamyl caprylate
[2][3][4][5][6]

CAS Number 2035-99-6 [2][3][4][6]

Molecular Formula C₁₃H₂₆O₂ [3][4][6][7][8]

SMILES CCCCCCCC(=O)OCCC(C)C [3][8]

InChI

InChI=1S/C13H26O2/c1-4-5-6-

7-8-9-13(14)15-11-10-

12(2)3/h12H,4-11H2,1-3H3

[3][4][7][8]

InChIKey
XKWSWANXMRXDES-

UHFFFAOYSA-N
[3][4][8]

Physicochemical Properties
Isopentyl octanoate is a colorless liquid at room temperature with a characteristic sweet, fruity

odor reminiscent of pineapple and coconut.[1] It is largely insoluble in water but soluble in

organic solvents like ethanol and fixed oils.[1][3]

Table 2: Physicochemical Data for Isopentyl Octanoate
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Property Value Unit Reference

Molecular Weight 214.34 g/mol [3][4][6][7]

Appearance Colorless clear liquid - [1][2]

Boiling Point 267.0 - 268.0 °C (at 760 mmHg) [1][3]

Density 0.855 - 0.861 g/cm³ (at 25 °C) [1]

Refractive Index 1.425 - 1.429 - [3]

Flash Point > 110 °C [1]

Water Solubility 1.309 mg/L (at 25 °C, est.) [1]

Solubility

Soluble in alcohol and

fixed oils; insoluble in

glycerin

- [1][3]

Experimental Protocols: Synthesis via Fischer
Esterification
The most common laboratory and industrial synthesis of isopentyl octanoate is through the

Fischer esterification of isopentyl alcohol with octanoic acid, using a strong acid catalyst.

Methodology
Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a Dean-Stark

apparatus, add octanoic acid (1.0 molar equivalent) and isopentyl alcohol (1.2-1.5 molar

equivalents). Toluene can be added as an azeotropic solvent to facilitate water removal.

Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid

(e.g., 0.05 molar equivalents) to the reaction mixture while stirring.

Reflux: Heat the mixture to reflux. The water produced during the reaction will be collected in

the Dean-Stark trap, driving the equilibrium towards the formation of the ester. The reaction

progress can be monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography

(GC).
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Work-up: Once the reaction is complete (typically after 1-4 hours), allow the mixture to cool

to room temperature. Transfer the mixture to a separatory funnel.

Neutralization and Washing: Wash the organic layer sequentially with water, a saturated

sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted octanoic acid

- Caution: CO₂ evolution), and finally with a saturated brine solution.

Drying: Dry the separated organic layer over an anhydrous drying agent such as anhydrous

magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and remove the solvent (if used) by rotary evaporation.

The crude isopentyl octanoate can be further purified by vacuum distillation to yield the

final, high-purity product.

Safety and Hazard Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, isopentyl octanoate is classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[7]

Precautionary Measures: Standard laboratory safety protocols should be followed. This

includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a

lab coat. All procedures should be conducted in a well-ventilated area or a chemical fume

hood.

Visualization
Chemical Structure of Isopentyl Octanoate
The following diagram illustrates the molecular structure of isopentyl octanoate.

Caption: 2D structure of isopentyl octanoate (3-methylbutyl octanoate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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